Free N–H vs. N-Benzyl: Hydrogen Bond Donor Capacity
5-Benzyl-2,3-dihydro-1H-pyrrole (CAS 60601-63-0) possesses a free N–H (hydrogen bond donor count = 1) with a calculated LogP of 2.44 and PSA of 12.03 Ų . In contrast, its regioisomer 1-benzyl-2,3-dihydro-1H-pyrrole (CAS 72219-12-6) has the benzyl group on nitrogen, resulting in HBD = 0 and a higher calculated LogP (~2.9–3.0) with altered polar surface area . The presence of a hydrogen bond donor in 60601-63-0 enables key ligand–target interactions (e.g., with backbone carbonyls in enzyme active sites) that the N-benzyl regioisomer cannot replicate, while the lower LogP may confer a more favorable balance of permeability and solubility [1].
| Evidence Dimension | Hydrogen bond donor count & calculated LogP |
|---|---|
| Target Compound Data | HBD = 1; LogP = 2.44; PSA = 12.03 Ų (calculated, ChemSrc) |
| Comparator Or Baseline | 1-Benzyl-2,3-dihydro-1H-pyrrole: HBD = 0; LogP est. 2.9–3.0; PSA differs (no exact published value) |
| Quantified Difference | ΔHBD = +1 (target); ΔLogP ≈ –0.5 to –0.6 units (target is less lipophilic) |
| Conditions | Computed physicochemical properties (XLogP3/PSA); cross-study comparison of ChemSrc and CAS database entries |
Why This Matters
The presence of a hydrogen bond donor is a binary differentiator for pharmacophore-based screening and SAR campaigns—replacing 60601-63-0 with the N-benzyl isomer eliminates a key interaction vector and alters lipophilicity, potentially invalidating structure–activity relationships.
- [1] Ayar, A.; Aksahin, M.; Mesci, S.; Yazgan, B.; Gul, M.; Yildirim, T. Antioxidant, Cytotoxic Activity and Pharmacokinetic Studies by Swiss Adme, Molinspiration, Osiris and DFT of PhTAD-substituted Dihydropyrrole Derivatives. Curr. Comput. Aided Drug Des. 2022, 18 (2), 117–130. This study demonstrates the general principle that dihydropyrrole pharmacophore properties are strongly influenced by substituent identity and position. View Source
